Cas no 2680765-24-4 (benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate)

• Product Name: benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate
• CAS No: 2680765-24-4
• MF: C₁₄H₁₄BrNO₂S
• MW: 340.235461711884
• CID: 5624253
• PubChem ID: 165943113
• Update Time: 2025-11-02

benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680765-24-4
• EN300-28297014
• benzyl N-[1-(4-bromothiophen-2-yl)ethyl]carbamate
• benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate

• Inchi： 1S/C14H14BrNO2S/c1-10(13-7-12(15)9-19-13)16-14(17)18-8-11-5-3-2-4-6-11/h2-7,9-10H,8H2,1H3,(H,16,17)
• InChI Key： UJWQPOKQLIGNRU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 338.99286g/mol
• Monoisotopic Mass: 338.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate

Research Briefing on Benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate (CAS: 2680765-24-4) in Chemical Biology and Pharmaceutical Applications

Benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate (CAS: 2680765-24-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromothiophene moiety and carbamate functional group, has shown potential in various applications, including drug discovery, medicinal chemistry, and as a building block for more complex molecules. The unique structural features of this compound make it a valuable candidate for further investigation in targeted therapeutic development.

Recent studies have focused on the synthesis and characterization of benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate, with particular emphasis on its reactivity and potential as an intermediate in the synthesis of bioactive molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing insights into its potential pharmacological properties.

One of the key areas of interest is the compound's role in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromothiophene scaffold has been identified as a promising pharmacophore for kinase inhibition. Preliminary in vitro studies have demonstrated that derivatives of benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate exhibit moderate inhibitory activity against specific kinase enzymes, suggesting its potential as a lead compound for further optimization.

Another significant application of this compound lies in its use as a versatile intermediate in organic synthesis. The presence of both a bromothiophene and a carbamate group allows for diverse chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. Recent publications have highlighted its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of complex molecular architectures.

Despite these promising findings, challenges remain in the scalability and optimization of the synthesis route for benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate. Current methods often involve multi-step procedures with moderate yields, prompting researchers to explore more efficient catalytic systems and greener solvents. Furthermore, the compound's stability under physiological conditions and its pharmacokinetic profile require further investigation to assess its suitability for in vivo applications.

In conclusion, benzyl N-1-(4-bromothiophen-2-yl)ethylcarbamate (CAS: 2680765-24-4) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activity warrant continued exploration, particularly in the context of kinase inhibition and as a synthetic intermediate. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in preclinical models.